Cas no 107938-04-5 (Piperazine,1-(1,1-dimethylethyl)-4-nitroso-)

• Product name: Piperazine,1-(1,1-dimethylethyl)-4-nitroso-
• CAS No: 107938-04-5
• MF: C₈H₁₇N₃O
• MW: 171.24008
• CID: 127744
• PubChem ID: 13708295

Piperazine,1-(1,1-dimethylethyl)-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(1,1-dimethylethyl)-4-nitroso-
• 1-TERT-BUTYL-4-NITROSOPIPERAZINE
• Piperazine, 1-(1,1-dimethylethyl)-4-nitroso- (9CI)
• SCHEMBL1700300
• 107938-04-5
• DTXSID40547303

• Inchi： InChI=1S/C8H17N3O/c1-8(2,3)10-4-6-11(9-12)7-5-10/h4-7H2,1-3H3
• InChI Key： QEXFGMQSLGQHJS-UHFFFAOYSA-N
• SMILES： O=NN1CCN(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 171.13731
• Monoisotopic Mass: 171.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• PSA: 35.91